Cas no 338956-42-6 (1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N-[3-(TRIFLUOROMETHYL)PHENYL]-1H-PYRROLE-2-CARBOXAMIDE)

• Product Name: 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N-[3-(TRIFLUOROMETHYL)PHENYL]-1H-PYRROLE-2-CARBOXAMIDE
• CAS No: 338956-42-6
• MF: C₁₈H₁₀ClF₆N₃O
• MW: 433.734923839569
• CID: 5269644
• Update Time: 2023-08-25

1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N-[3-(TRIFLUOROMETHYL)PHENYL]-1H-PYRROLE-2-CARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N-[3-(TRIFLUOROMETHYL)PHENYL]-1H-PYRROLE-2-CARBOXAMIDE
• 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-[3-(trifluoromethyl)phenyl]-1H-pyrrole-2-carboxamide
• 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-[3-(trifluoromethyl)phenyl]pyrrole-2-carboxamide

• Inchi： 1S/C18H10ClF6N3O/c19-13-8-11(18(23,24)25)9-26-15(13)28-6-2-5-14(28)16(29)27-12-4-1-3-10(7-12)17(20,21)22/h1-9H,(H,27,29)
• InChI Key： GQNGSDJVZLIVGK-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1C=CC=C1C(NC1C=CC=C(C(F)(F)F)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 587
• XLogP3: 5.1
• Topological Polar Surface Area: 46.9